Cas no 1182-07-6 (Cholesteryl Heptanoate (Enanthate))

• Product name: Cholesteryl Heptanoate (Enanthate)
• CAS No: 1182-07-6
• MF: C₃₄H₅₈O₂
• MW: 498.823131084442
• MDL: MFCD00003641
• CID: 161037
• PubChem ID: 87565760

Cholesteryl Heptanoate (Enanthate) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-heptanoate
• Cholesterol Heptanoate
• CHOLESTERYL HEPTANOATE
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] heptanoate
• Cholesterol Enanthate
• Enanthic Acid Cholesterol Ester
• Heptanoic Acid Cholesterol Ester
• Cholesteryl enanthate
• cholesteryl heptylate
• cholest-5-en-3-yl heptanoate
• Cholesteryl Heptanoate (Enanthate)
• Cholest-5-ene-3-beta-yl heptanoate
• cholesteryl n-heptylate
• cholesterol n-heptanoate
• Cholest-5-en-3-ol (3.beta.)-, heptanoate
• Cholesteryl normal-heptylate
• KXWDMNPRHKRGKB-DYQRUOQ
• MFCD00003641
• NS00046040
• (3S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl heptanoate
• D95351
• HY-W127348
• CS-0185586
• 1182-07-6
• A893197
• SCHEMBL162885
• AKOS024307556
• EINECS 214-654-1
• CHOLEST-5-EN-3-BETA-YL HEPTANOATE
• AS-57758
• DTXSID30922625
• (3I(2))-cholest-5-en-3-yl heptanoate
• CHOLESTERYL HEPTONATE
• KXWDMNPRHKRGKB-DYQRUOQXSA-N
• 3.beta.-Heptanoyloxycholest-5-ene
• Cholesterylheptanoate
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL HEPTANOATE

• MDL： MFCD00003641
• Inchi： 1S/C34H58O2/c1-7-8-9-10-14-32(35)36-27-19-21-33(5)26(23-27)15-16-28-30-18-17-29(25(4)13-11-12-24(2)3)34(30,6)22-20-31(28)33/h15,24-25,27-31H,7-14,16-23H2,1-6H3/t25-,27+,28+,29-,30+,31+,33+,34-/m1/s1
• InChI Key： KXWDMNPRHKRGKB-DYQRUOQXSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 498.44400
• Monoisotopic Mass: 498.444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: powder
• Density: 0.9681 (rough estimate)
• Melting Point: 113 °C
• Boiling Point: 530.3°C (rough estimate)
• Flash Point: 286.5°C
• Refractive Index: 1.5250 (estimate)
• PSA: 26.30000
• LogP: 9.91000
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Solubility: Not determined

Cholesteryl Heptanoate (Enanthate) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholesteryl Heptanoate (Enanthate)

Comprehensive Overview of Cholesteryl Heptanoate (Enanthate) (CAS No. 1182-07-6): Properties, Applications, and Industry Insights

Cholesteryl Heptanoate (Enanthate), identified by its CAS number 1182-07-6, is a cholesterol-derived ester widely utilized in pharmaceutical, cosmetic, and material science research. This compound belongs to the class of cholesteryl esters, which are pivotal in lipid metabolism studies and advanced formulation technologies. With the growing demand for biocompatible materials and sustainable additives, Cholesteryl Heptanoate has garnered significant attention for its unique physicochemical properties and versatility.

The molecular structure of Cholesteryl Heptanoate combines a cholesterol backbone with a heptanoate (enanthate) side chain, enhancing its solubility in organic solvents while retaining lipid bilayer compatibility. This characteristic makes it invaluable in drug delivery systems, particularly for hydrophobic active ingredients. Researchers are increasingly exploring its role in nanoparticle formulations and liposomal carriers, aligning with trends in targeted therapy and personalized medicine.

In the cosmetic industry, Cholesteryl Heptanoate (CAS 1182-07-6) serves as a skin-conditioning agent and emollient. Its ability to stabilize emulsions and improve texture has led to its inclusion in anti-aging creams and lipid-replenishing serums. As consumers prioritize clean beauty and science-backed ingredients, this ester’s natural origin and low irritation potential position it as a preferred choice for vegan formulations and dermatologist-tested products.

Recent advancements in biomaterials engineering have highlighted Cholesteryl Heptanoate’s role in thermotropic liquid crystals. Its phase behavior at specific temperatures enables applications in optical devices and sensors, addressing emerging needs in flexible electronics and smart coatings. These innovations correlate with rising searches for functional materials and energy-efficient technologies.

From a regulatory perspective, CAS 1182-07-6 complies with major safety guidelines, including Cosmetic Ingredient Review (CIR) and FDA GRAS status for specific uses. Analytical methods such as HPLC and GC-MS ensure purity assessment, critical for GMP-certified production. FAQs around its stability under UV exposure and synergy with antioxidants reflect user concerns, which ongoing research continues to address.

Sustainability initiatives further drive interest in Cholesteryl Heptanoate. Its derivation from renewable cholesterol sources aligns with green chemistry principles, while its biodegradability meets eco-labeling criteria. Manufacturers are optimizing enzymatic synthesis routes to reduce energy consumption, responding to queries about carbon-neutral production in life cycle analyses.

In summary, Cholesteryl Heptanoate (Enanthate) (1182-07-6) exemplifies the intersection of traditional lipid science and cutting-edge applications. Its multidisciplinary relevance—from cosmeceuticals to advanced materials—ensures its prominence in both academic literature and industrial pipelines, making it a compound of enduring scientific and commercial value.